Cas no 2067322-23-8 (4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan)

4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan is a chiral, bidentate ligand featuring a dibenzofuran core functionalized with two oxazoline moieties. Its rigid, stereodefined structure enhances coordination stability, making it valuable in asymmetric catalysis, particularly for transition metal complexes. The (4S,5S) configuration ensures high enantioselectivity in reactions such as hydrogenations and C–C bond formations. The diphenyl-substituted oxazoline rings contribute to steric hindrance, improving selectivity in chiral induction. This compound is particularly useful in synthesizing enantiomerically pure pharmaceuticals and fine chemicals. Its thermal stability and solubility in common organic solvents further facilitate its application in homogeneous catalytic systems.

4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan structure

2067322-23-8 structure

Product Name:4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan

CAS No:2067322-23-8

MF:C₄₂H₃₀N₂O₃

MW:610.699210643768

CID:5085613

PubChem ID:154726962

Update Time:2025-06-09

4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

- 4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
- (4S,5S)-2-[6-[(4S,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-diphenyl-4,5-dihydro-1,3-oxazole
- 2067322-23-8
- F74015
- (4S,5S)-2-{10-[(4S,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}-4,5-diphenyl-4,5-dihydro-1,3-oxazole
- BS-46852
- Inchi： 1S/C42H30N2O3/c1-5-15-27(16-6-1)35-37(29-19-9-3-10-20-29)46-41(43-35)33-25-13-23-31-32-24-14-26-34(40(32)45-39(31)33)42-44-36(28-17-7-2-8-18-28)38(47-42)30-21-11-4-12-22-30/h1-26,35-38H/t35-,36-,37-,38-/m0/s1
- InChI Key： YBGJTQIUEHYGDU-ZQWQDMLBSA-N
- SMILES： O1C(C2C=CC=C3C4=CC=CC(C5=N[C@@H](C6C=CC=CC=6)[C@H](C6C=CC=CC=6)O5)=C4OC=23)=N[C@@H](C2C=CC=CC=2)[C@@H]1C1C=CC=CC=1

Computed Properties

Exact Mass: 610.22564282g/mol
Monoisotopic Mass: 610.22564282g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 47
Rotatable Bond Count: 6
Complexity: 1030
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.2
Topological Polar Surface Area: 56.3

4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1281250-100mg	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	100mg	$140.0	2024-07-28
Ambeed	A1281250-250mg	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	250mg	$241.0	2024-07-28
Ambeed	A1281250-1g	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	1g	$692.0	2024-07-28
eNovation Chemicals LLC	Y1261466-100mg	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	100mg	$185	2024-06-05
eNovation Chemicals LLC	Y1261466-250mg	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	250mg	$180	2024-06-05
eNovation Chemicals LLC	Y1261466-1g	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	1g	$470	2024-06-05
Aaron	AR01XDU0-100mg	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	100mg	$88.00	2025-02-12
Aaron	AR01XDU0-250mg	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	250mg	$153.00	2025-02-12
Aaron	AR01XDU0-1g	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	1g	$442.00	2025-02-12
1PlusChem	1P01XDLO-100mg	4,6-Bis((4S,5S)-4,5-diphenyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan	2067322-23-8	98%	100mg	$112.00	2023-12-19